Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Rebastinib in Xenograft Models: Efficacy Data
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Compound Focus: Rebastinib

CAS No.: 1020172-07-9

Cat. No.: S547894

The table below summarizes quantitative data on Rebastinib's performance in various human cancer

xenograft models.

. Primary
Xenograft Model . . Key Efficacy
Cancer Type . Dosing Regimen - Proposed
(Cell Line) Findings
Target(s)
Triple-Negative MDA-MB-231 and 50 mg/kg, orally, Significant CDK16
Breast Cancer MDA-MB-468 in twice daily [2] suppression of tumor (with other
(TNBC) [1] [2] immunodeficient growth [1] [2]. pathways
mice involved) [1]
[2]
Metastatic Orthotopic mouse 100 mg/kg, orally, = Reduced tumor Tie2 [3]
Mammary model (MMTV- twice daily [3] growth and
Carcinoma [3] PyMT) metastasis; enhanced
efficacy of
paclitaxel/eribulin [3].
Colorectal CT-26 and MC-38in  Information not Inhibited tumor FGR (via
Cancer [4] immunocompetent specified in detail ~ growth; effect more PI3K-AKT-
mice pronounced in SP1-DKK1
immunocompetent axis) [4]

models [4].
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. Primary
Xenograft Model . . Key Efficacy
Cancer Type . Dosing Regimen - Proposed
(Cell Line) Findings
Target(s)
Osteosarcoma 143B cells in 25 mg/kg, Effectively inhibited HCK [5]
[5] BALB/C-nude mice intraperitoneally, tumor growth [5].

every two days [5]

Experimental Workflow and Mechanism of Action

The following diagram outlines the general workflow for evaluating Rebastinib in a xenograft study,

integrating the key mechanistic insights from recent research.
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Key Mechanism Analysis
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Key Methodological Considerations
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When designing your protocol, pay close attention to these elements derived from the literature:

¢ Model Selection: The choice of model is critical. Use immunocompetent mice (e.g., Balb/C,
C57BL/6) if investigating immune-mediated mechanisms of Rebastinib, as its efficacy in colorectal
cancer was significantly more pronounced in these models [4]. Use standard immunodeficient mice
(e.g., BALB/C nude) for other questions [1] [2] [5].

e Dosing and Formulation: Doses between 50 mgl/kg (oral, twice daily) and 100 mg/kg (oral, twice
daily) have been used effectively [3] [2]. The specific dose may depend on the cancer model and
whether Rebastinib is used as a single agent or in combination.

¢ Endpoint Analysis: Beyond measuring tumor volume and weight, include analyses relevant to
Rebastinib's multi-target mechanism:

o Metastasis Assessment: Quantify lung/metastatic nodules, as Rebastinib inhibits metastasis
[3].

o Immune Profiling: Use flow cytometry to analyze tumor-infiltrating CD8+ T cells and their
activation state (e.g., CD69) in immunocompetent models [4].

o Molecular Analysis: Perform Western blotting or IHC on tumor lysates to assess inhibition of
intended targets (e.g., phospho-Tie2, p-FGR, p-HCK) and downstream effects [3] [4] [5].

Rebastinib's Multi-Target Signaling Pathway

Rebastinib exerts anti-tumor effects through a complex, multi-target mechanism. The diagram below

synthesizes key signaling pathways identified across different cancer models.
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Critical Protocol Omissions and Next Steps

The published literature contains key omissions for a complete protocol. To finalize your experimental

design, you will need to investigate the following:

¢ Vehicle and Solubility: The specific formulation used to administer Rebastinib orally or
intraperitoneally is not detailed in the available sources.

e Pharmacokinetics (PK) and Toxicity: While studies mention good oral bioavailability and
reasonable safety [1] [2], detailed PK parameters (half-life, Cmax, AUC) and a comprehensive
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toxicology profile in mice are not provided.
e Complete Combination Protocols: The doses and schedules for chemotherapies like paclitaxel or
eribulin when used with Rebastinib are not fully specified [3].

I hope these synthesized application notes provide a robust starting point for your work. Would you like me
to elaborate on the specific in vitro assays used to support these xenograft studies, such as migration or

colony formation assays?

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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